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Compound of Interest

Compound Name: Ethylene glycol dinitrate

Cat. No.: B1195984

For researchers, scientists, and drug development professionals, the safe handling of Ethylene
Glycol Dinitrate (EGDN) is paramount due to its high explosive potential and toxicity. This
document provides essential, immediate safety and logistical information, including operational
and disposal plans, to ensure the well-being of laboratory personnel and compliance with
safety standards.

Hazard Summary

Ethylene Glycol Dinitrate is a colorless to yellowish, oily liquid that is a highly explosive
compound sensitive to heat, shock, friction, and static electricity.[1][2] It is also toxic and can be
absorbed through the skin, inhalation, and ingestion, posing significant health risks.[3][4][5]
Exposure can lead to symptoms such as throbbing headaches, dizziness, nausea, and a
significant drop in blood pressure.[2][3] Chronic exposure can lead to a tolerance that, upon
short absence from exposure, may result in sudden death.[1][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling EGDN to minimize
exposure and ensure personal safety.
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PPE Category

Specification

Hand Protection

Wear protective gloves. The specific material
should be chosen based on recommendations
from safety equipment suppliers for high

explosives and organic nitrates.

Body Protection

Wear protective clothing. All protective clothing
(suits, gloves, footwear, headgear) should be
clean, available each day, and put on before
work.[7] Contaminated work clothes should not
be taken home and should be laundered by

informed individuals.[7]

Eye and Face Protection

Wear a face shield in combination with eye

protection (chemical splash goggles).[1][4][6]

Respiratory Protection

Use in a well-ventilated area, preferably with
local exhaust ventilation.[7] In case of
inadequate ventilation or potential for exposure
above 0.1 mg/m3, a MSHA/NIOSH-approved
supplied-air respirator with a full facepiece is
required.[7] For exposures exceeding 75 mg/m3,
a self-contained breathing apparatus (SCBA) is

necessary.[7]

Occupational Exposure Limits

Organization

Limit

OSHA (PEL) 1.0 mg/m3 (not to be exceeded at any time)[2]

0.1 mg/m3 (not to be exceeded during any 15-
NIOSH (REL) _ _

minute work period)[2]

0.31 mg/m3 (averaged over an 8-hour workshift)
ACGIH (TLV)

[2]

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the procedural steps for the safe handling of EGDN in a laboratory
setting.

1. Preparation and Area Setup:

o Ensure the work area is well-ventilated, with a functional local exhaust system or fume hood.

[7]
 Verify that an emergency shower and eyewash station are readily accessible.[7]

e Remove all sources of ignition, including open flames, sparks, and potential for static
discharge.[4][5] Use non-sparking tools and ensure all equipment is properly grounded.[1][6]

e The handling area should be free of incompatible materials, particularly acids and reducing
agents.[1]

o Assemble all necessary PPE and ensure it is in good condition.
2. Handling and Use:
e Don the required PPE before handling EGDN.

e When transferring EGDN, use automated pumping systems where possible to minimize
manual handling.[7]

¢ Avoid any actions that could cause friction, shock, or impact to the EGDN.[4][5]
o Handle EGDN in the smallest practical quantities.

e Do not eat, drink, or smoke in the handling area.[7]

3. Immediate Post-Handling Procedures:

» Upon completion of work, wash hands and any potentially exposed skin areas thoroughly
with soap and water.[7]

» Carefully remove and store contaminated PPE in designated containers. Contaminated
clothing should not be taken home.[7]
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Disposal Plan

The disposal of EGDN and associated waste must be handled with extreme care to prevent
accidents and environmental contamination.

1. Spill Management:
 In the event of a spill, immediately evacuate all personnel from the area.[7]

« If safe to do so, and with appropriate respiratory protection (SCBA may be necessary),
absorb the spilled liquid with an inert material such as sand, vermiculite, or earth.[4][6][8] Do
not use combustible absorbents.

o Collect the absorbed material using non-sparking tools and place it in a sealable, properly
labeled container for hazardous waste.[6][3]

e The spill area can then be decontaminated by spreading sodium bisulfate over the area and
sprinkling it with water.[1][6]

2. Waste Disposal:

» All EGDN waste, including contaminated absorbents and disposable PPE, must be treated
as hazardous waste.[6][8]

» Store waste in tightly closed, labeled containers in a cool, well-ventilated, and designated
hazardous waste storage area, separate from other chemicals.[2]

» Dispose of the hazardous waste through a licensed and qualified hazardous waste disposal
company in accordance with all local, state, and federal regulations.[7] Do not attempt to
dispose of EGDN waste in standard laboratory trash or drains.[6][8]

Workflow and Safety Logic

The following diagram illustrates the logical workflow for safely handling Ethylene Glycol
Dinitrate, from preparation to disposal.
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Caption: Workflow for safe handling of Ethylene Glycol Dinitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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